Cas no 1343081-47-9 (2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid)

2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring a pyrazole substituent. Its structure combines a propanoic acid backbone with a 5-methyl-1H-pyrazol-1-yl group, offering unique reactivity and potential applications in medicinal chemistry and peptide modification. The pyrazole moiety enhances its utility as a building block for designing bioactive compounds, particularly in drug discovery and enzyme inhibition studies. Its distinct functional groups enable selective modifications, making it valuable for synthesizing tailored molecular probes or pharmaceutical intermediates. The compound’s stability and compatibility with standard coupling reagents further support its use in solid-phase peptide synthesis and heterocyclic chemistry research.

2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid structure

1343081-47-9 structure

Product Name:2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid

CAS No:1343081-47-9

MF:C₇H₁₁N₃O₂

MW:169.181141138077

CID:5717156

PubChem ID:64452433

Update Time:2025-06-14

2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
- AKOS013776035
- EN300-1123426
- CS-0344589
- 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoicacid
- 1343081-47-9
- 2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid
- Inchi： 1S/C7H11N3O2/c1-5-2-3-9-10(5)4-6(8)7(11)12/h2-3,6H,4,8H2,1H3,(H,11,12)
- InChI Key： IIFYOJFSOGKDEF-UHFFFAOYSA-N
- SMILES： OC(C(CN1C(C)=CC=N1)N)=O

Computed Properties

Exact Mass: 169.085126602g/mol
Monoisotopic Mass: 169.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 81.1Å²

2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1123426-0.05g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	0.05g	$948.0	2023-10-26
Enamine	EN300-1123426-0.1g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	0.1g	$993.0	2023-10-26
Enamine	EN300-1123426-0.25g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	0.25g	$1038.0	2023-10-26
Enamine	EN300-1123426-0.5g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	0.5g	$1084.0	2023-10-26
Enamine	EN300-1123426-1.0g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9		1g	$1442.0	2023-06-09
Enamine	EN300-1123426-2.5g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	2.5g	$2211.0	2023-10-26
Enamine	EN300-1123426-5.0g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9		5g	$4184.0	2023-06-09
Enamine	EN300-1123426-10.0g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9		10g	$6205.0	2023-06-09
Enamine	EN300-1123426-1g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	1g	$1129.0	2023-10-26
Enamine	EN300-1123426-5g	2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid	1343081-47-9	95%	5g	$3273.0	2023-10-26

2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid Related Literature

1. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(5-methyl-1h-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1343081-47-9)

2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1343081-47-9) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole moiety, serves as a versatile building block in drug discovery and peptide synthesis. Its molecular structure combines the reactivity of an amino acid with the heterocyclic properties of a 5-methyl-1H-pyrazole group, making it valuable for designing bioactive molecules.

In recent years, the demand for custom amino acid derivatives like 2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid has surged due to their applications in targeted drug delivery and enzyme inhibition studies. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's CAS No. 1343081-47-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid involves multi-step organic reactions, often starting from L-serine or other naturally occurring amino acids. Its pyrazole ring contributes to enhanced metabolic stability, a critical factor in developing orally bioavailable drugs. This aligns with current industry trends favoring small-molecule therapeutics with improved pharmacokinetic profiles.

From an SEO perspective, queries such as "buy 2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid" or "CAS 1343081-47-9 suppliers" indicate commercial interest, while "pyrazole amino acid applications" and "heterocyclic amino acid derivatives" reflect academic curiosity. The compound's role in fragment-based drug design (FBDD) is another trending topic, as FBDD gains traction for high-throughput screening platforms.

Quality control of CAS No. 1343081-47-9 typically involves HPLC purity analysis and mass spectrometry, ensuring compliance with Good Manufacturing Practice (GMP) standards. Its solubility in polar solvents like DMSO and water facilitates experimental workflows, a practical advantage noted in research forums and patent literature.

In conclusion, 2-Amino-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid exemplifies the intersection of structural diversity and biological functionality. As the pharmaceutical industry prioritizes precision medicine and personalized therapeutics, such tailor-made amino acids will likely remain at the forefront of innovative drug development.